N-isobutyl-2-[3-(3-methyl-1H-pyrazol-1-yl)propanoyl]hydrazinecarbothioamide

• IUPAC Name: 1-(2-methylpropyl)-3-[3-(3-methylpyrazol-1-yl)propanoylamino]thiourea
• InChI: InChI=1S/C12H21N5OS/c1-9(2)8-13-12(19)15-14-11(18)5-7-17-6-4-10(3)16-17/h4,6,9H,5,7-8H2,1-3H3,(H,14,18)(H2,13,15,19)
• InChI Key: JBLXUYWRSYNOQU-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C=C1)CCC(=O)NNC(=S)NCC(C)C
• Molecular Formula: C12H21N5OS
• Molecular Weight: 283.40 g/mol

Description

N-isobutyl-2-[3-(3-methyl-1H-pyrazol-1-yl)propanoyl]hydrazinecarbothioamide, also known as IMiD, is a small molecule drug that has been extensively studied for its potential therapeutic applications. IMiD belongs to the class of immunomodulatory drugs (IMiDs) that have shown promising results in the treatment of various cancers and autoimmune diseases.

Mechanism of Action

The mechanism of action of N-isobutyl-2-[3-(3-methyl-1H-pyrazol-1-yl)propanoyl]hydrazinecarbothioamide is complex and not fully understood. N-isobutyl-2-[3-(3-methyl-1H-pyrazol-1-yl)propanoyl]hydrazinecarbothioamide has been shown to bind to cereblon, a protein that is involved in the regulation of protein degradation. The binding of N-isobutyl-2-[3-(3-methyl-1H-pyrazol-1-yl)propanoyl]hydrazinecarbothioamide to cereblon results in the ubiquitination and degradation of specific proteins, including Ikaros and Aiolos, which are transcription factors that play a critical role in the development and function of immune cells. The degradation of Ikaros and Aiolos leads to the activation of natural killer cells and T cells, and the inhibition of inflammatory cytokine production.
Biochemical and Physiological Effects:
N-isobutyl-2-[3-(3-methyl-1H-pyrazol-1-yl)propanoyl]hydrazinecarbothioamide has been shown to have several biochemical and physiological effects. N-isobutyl-2-[3-(3-methyl-1H-pyrazol-1-yl)propanoyl]hydrazinecarbothioamide has been shown to induce apoptosis in cancer cells, inhibit angiogenesis, enhance the activity of natural killer cells and T cells, and inhibit the production of inflammatory cytokines. N-isobutyl-2-[3-(3-methyl-1H-pyrazol-1-yl)propanoyl]hydrazinecarbothioamide has also been shown to increase the expression of genes involved in the differentiation and maturation of immune cells.

Advantages and Limitations for Lab Experiments

N-isobutyl-2-[3-(3-methyl-1H-pyrazol-1-yl)propanoyl]hydrazinecarbothioamide has several advantages for lab experiments. N-isobutyl-2-[3-(3-methyl-1H-pyrazol-1-yl)propanoyl]hydrazinecarbothioamide is a small molecule drug that is easy to synthesize and purify. N-isobutyl-2-[3-(3-methyl-1H-pyrazol-1-yl)propanoyl]hydrazinecarbothioamide has been extensively studied and has a well-established mechanism of action. N-isobutyl-2-[3-(3-methyl-1H-pyrazol-1-yl)propanoyl]hydrazinecarbothioamide has also been shown to have anti-tumor and immunomodulatory effects in vitro and in vivo. However, there are some limitations to the use of N-isobutyl-2-[3-(3-methyl-1H-pyrazol-1-yl)propanoyl]hydrazinecarbothioamide in lab experiments. N-isobutyl-2-[3-(3-methyl-1H-pyrazol-1-yl)propanoyl]hydrazinecarbothioamide is a potent drug that can have off-target effects, and the optimal concentration for use in experiments may vary depending on the cell type and experimental conditions.

Future Directions

There are several future directions for the study of N-isobutyl-2-[3-(3-methyl-1H-pyrazol-1-yl)propanoyl]hydrazinecarbothioamide. One direction is to further elucidate the mechanism of action of N-isobutyl-2-[3-(3-methyl-1H-pyrazol-1-yl)propanoyl]hydrazinecarbothioamide and identify additional proteins that are targeted by N-isobutyl-2-[3-(3-methyl-1H-pyrazol-1-yl)propanoyl]hydrazinecarbothioamide. Another direction is to explore the potential use of N-isobutyl-2-[3-(3-methyl-1H-pyrazol-1-yl)propanoyl]hydrazinecarbothioamide in combination with other drugs for the treatment of cancer and autoimmune diseases. Additionally, the development of new N-isobutyl-2-[3-(3-methyl-1H-pyrazol-1-yl)propanoyl]hydrazinecarbothioamide derivatives with improved pharmacokinetic properties and reduced off-target effects is an area of active research. Finally, the use of N-isobutyl-2-[3-(3-methyl-1H-pyrazol-1-yl)propanoyl]hydrazinecarbothioamide in the treatment of other diseases, such as infectious diseases and neurodegenerative diseases, is an area of potential future study.
Conclusion:
In conclusion, N-isobutyl-2-[3-(3-methyl-1H-pyrazol-1-yl)propanoyl]hydrazinecarbothioamide, or N-isobutyl-2-[3-(3-methyl-1H-pyrazol-1-yl)propanoyl]hydrazinecarbothioamide, is a small molecule drug that has shown promising results in the treatment of cancer and autoimmune diseases. The synthesis method of N-isobutyl-2-[3-(3-methyl-1H-pyrazol-1-yl)propanoyl]hydrazinecarbothioamide has been optimized to achieve high yield and purity of the product. N-isobutyl-2-[3-(3-methyl-1H-pyrazol-1-yl)propanoyl]hydrazinecarbothioamide has a well-established mechanism of action that involves the binding of N-isobutyl-2-[3-(3-methyl-1H-pyrazol-1-yl)propanoyl]hydrazinecarbothioamide to cereblon and the degradation of specific proteins. N-isobutyl-2-[3-(3-methyl-1H-pyrazol-1-yl)propanoyl]hydrazinecarbothioamide has several biochemical and physiological effects, including the induction of apoptosis in cancer cells and the enhancement of immune cell activity. N-isobutyl-2-[3-(3-methyl-1H-pyrazol-1-yl)propanoyl]hydrazinecarbothioamide has advantages for use in lab experiments, but there are also limitations to its use. Finally, there are several future directions for the study of N-isobutyl-2-[3-(3-methyl-1H-pyrazol-1-yl)propanoyl]hydrazinecarbothioamide, including further elucidating its mechanism of action and exploring its potential use in combination with other drugs.

Scientific Research Applications

N-isobutyl-2-[3-(3-methyl-1H-pyrazol-1-yl)propanoyl]hydrazinecarbothioamide has been extensively studied for its potential therapeutic applications in cancer and autoimmune diseases. N-isobutyl-2-[3-(3-methyl-1H-pyrazol-1-yl)propanoyl]hydrazinecarbothioamide has been shown to have anti-tumor activity by inducing apoptosis in cancer cells and inhibiting angiogenesis. N-isobutyl-2-[3-(3-methyl-1H-pyrazol-1-yl)propanoyl]hydrazinecarbothioamide has also been shown to have immunomodulatory effects by enhancing the activity of natural killer cells and T cells, and inhibiting the production of inflammatory cytokines. N-isobutyl-2-[3-(3-methyl-1H-pyrazol-1-yl)propanoyl]hydrazinecarbothioamide has been used in clinical trials for the treatment of multiple myeloma, myelodysplastic syndrome, and lymphoma, and has shown promising results.